Cas no 256328-82-2 (DESTHIAZOLYLMETHYL RITONAVIR)

• Product Name: DESTHIAZOLYLMETHYL RITONAVIR
• CAS No: 256328-82-2
• MF: C₃₃H₄₃N₅O₄S
• MW: 605.790626764297
• CID: 825414
• PubChem ID: 45038913
• Update Time: 2025-07-15

DESTHIAZOLYLMETHYL RITONAVIR Chemical and Physical Properties

Names and Identifiers

• DESTHIAZOLYLMETHYL RITONAVIR
• (2S)-N-(((1S)-1-benzyl-2-((4S,5S)-4-benzyl-2-oxo-1,3-oxazolidin-5-yl)ethyl)-2-((((2-isopropyl-1,3-thiazol-4-yl)methyl)N-methyl-amino)carbonyl)amino)-3-methylbutanamide
• DESTHIAZOLYMETHYLRITONAVIR
• RITONAVIR IMPURITY, OXAZOLIDINONE DERIVATIVE- [USP IMPURITY]
• UNII-J289RGF13S
• (S)-N-((S)-1-((4S,5S)-4-Benzyl-2-oxooxazolidin-5-yl)-3-phenylpropan-2-yl)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamide
• Butanamide, 3-methyl-2-(((methyl((2-(1-methylethyl)-4-thiazolyl)methyl)amino)carbonyl)amino)-N-((1S)-1-(((4S,5S)-2-oxo-4-(phenylmethyl)-5-oxazolidinyl)methyl)-2-phenylethyl)-, (2S)-
• (4S,5S)-4-Benzyl-5-((2S)-2-(((2S)-3-methyl-2-((methyl((2-(1-methylethyl)thiazol-4-yl)methyl)carbamoyl)amino)butanoyl)amino)-3-phenylpropyl)oxazolidin-2-one
• (2S)-N-[(2S)-1-[(4S,5S)-4-benzyl-2-oxo-1,3-oxazolidin-5-yl]-3-phenylpropan-2-yl]-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanamide
• RITONAVIR IMPURITY, OXAZOLIDINONE DERIVATIVE-(USP IMPURITY)
• J289RGF13S
• 256328-82-2
• Q27281054
• AKOS030255831
• Ritonavir impurity, oxazolidinone derivative-[USP]
• RITONAVIR IMPURITY, OXAZOLIDINONE DERIVATIVE-[USP IMPURITY]
• Ritonavir impurity, oxazolidinone derivative- [USP]
• RITONAVIR IMPURITY L (EP IMPURITY)
• DTXSID00180311
• (2S)-N-((2S)-1-((4S,5S)-4-benzyl-2-oxo-1,3-oxazolidin-5-yl)-3-phenylpropan-2-yl)-3-methyl-2-((methyl-((2-propan-2-yl-1,3-thiazol-4-yl)methyl)carbamoyl)amino)butanamide
• RITONAVIR IMPURITY L [EP IMPURITY]
• DTXCID10102802
• Ritonavir specified impurity L
• Ritonavir specified impurity L [EP]
• Ritonavir impurity, oxazolidinone derivative-(USP)

• Inchi： 1S/C33H43N5O4S/c1-21(2)29(37-32(40)38(5)19-26-20-43-31(35-26)22(3)4)30(39)34-25(16-23-12-8-6-9-13-23)18-28-27(36-33(41)42-28)17-24-14-10-7-11-15-24/h6-15,20-22,25,27-29H,16-19H2,1-5H3,(H,34,39)(H,36,41)(H,37,40)/t25-,27-,28-,29-/m0/s1
• InChI Key： YIFUFODEQQNFLV-AMEOFWRWSA-N
• SMILES： S1C=C(CN(C)C(N[C@@H](C(C)C)C(N[C@@H](CC2C=CC=CC=2)C[C@H]2[C@H](CC3C=CC=CC=3)NC(=O)O2)=O)=O)N=C1C(C)C

Computed Properties

• Exact Mass: 605.30400
• Monoisotopic Mass: 605.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 65-69°C
• Boiling Point: 874.0±65.0 °C at 760 mmHg
• Flash Point: 482.4±34.3 °C
• Refractive Index: 1.578
• PSA: 140.90000
• LogP: 6.38040
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

DESTHIAZOLYLMETHYL RITONAVIR Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DESTHIAZOLYLMETHYL RITONAVIR

Recent Advances in the Study of DESTHIAZOLYLMETHYL RITONAVIR (256328-82-2): A Comprehensive Research Brief

DESTHIAZOLYLMETHYL RITONAVIR (CAS: 256328-82-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, a derivative of the well-known protease inhibitor Ritonavir, has shown promising potential in various therapeutic applications, particularly in the treatment of viral infections and certain types of cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical and clinical settings.

The primary objective of recent research has been to understand the structural and functional modifications that distinguish DESTHIAZOLYLMETHYL RITONAVIR from its parent compound. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize its molecular structure. Additionally, in vitro and in vivo studies have demonstrated its enhanced binding affinity to target proteins, which is attributed to the introduction of the thiazolylmethyl moiety. These findings suggest that DESTHIAZOLYLMETHYL RITONAVIR could offer improved therapeutic outcomes with reduced side effects compared to traditional Ritonavir-based treatments.

One of the most notable advancements in this area is the development of novel synthetic pathways for DESTHIAZOLYLMETHYL RITONAVIR. Researchers have successfully optimized the synthesis process to achieve higher yields and purity, which is critical for scaling up production for clinical trials. Furthermore, computational modeling studies have provided insights into the compound's interaction with viral proteases, offering a foundation for the design of next-generation inhibitors. These models have also highlighted the potential for DESTHIAZOLYLMETHYL RITONAVIR to overcome drug resistance mechanisms observed in certain viral strains.

In terms of clinical applications, recent phase I trials have evaluated the safety and tolerability of DESTHIAZOLYLMETHYL RITONAVIR in healthy volunteers. Preliminary results indicate a favorable pharmacokinetic profile, with sustained plasma concentrations and minimal adverse effects. Ongoing phase II trials are investigating its efficacy in patients with HIV and other viral infections, with early data suggesting significant viral load reduction. These findings position DESTHIAZOLYLMETHYL RITONAVIR as a promising candidate for further development in antiviral therapy.

Beyond its antiviral properties, DESTHIAZOLYLMETHYL RITONAVIR has also shown potential in oncology research. Preclinical studies have revealed its ability to inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. This dual functionality underscores the versatility of the compound and opens new avenues for its use in combination therapies. Researchers are particularly excited about its potential to enhance the efficacy of existing chemotherapeutic agents while mitigating their toxic side effects.

In conclusion, the recent advancements in the study of DESTHIAZOLYLMETHYL RITONAVIR (256328-82-2) highlight its significant therapeutic potential across multiple disease areas. The integration of structural biology, synthetic chemistry, and clinical research has provided a comprehensive understanding of this compound, paving the way for its future application in medicine. As ongoing trials continue to yield positive results, DESTHIAZOLYLMETHYL RITONAVIR is poised to become a valuable addition to the pharmaceutical arsenal against viral infections and cancer.